Cas no 2138100-61-3 (3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride
• CAS No: 2138100-61-3
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 6252792
• PubChem ID: 165869134
• Update Time: 2025-05-20

3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride
• 2138100-61-3
• EN300-1145207

• Inchi： 1S/C9H17ClO3S/c10-14(11,12)8-2-7-13-6-1-3-9-4-5-9/h9H,1-8H2
• InChI Key： ZCYGCDVTKYZWEV-UHFFFAOYSA-N
• SMILES： ClS(CCCOCCCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0586933g/mol
• Monoisotopic Mass: 240.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride

3-(3-Cyclopropylpropoxy)propane-1-sulfonyl Chloride

The compound 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride (CAS No. 2138100-61-3) is a highly specialized chemical entity with significant applications in modern organic synthesis. This compound, characterized by its sulfonyl chloride functional group and a cyclopropyl-substituted ether moiety, has garnered attention in the scientific community due to its unique reactivity and versatility in forming covalent bonds. Recent studies have highlighted its potential in the development of advanced materials, pharmaceutical intermediates, and agrochemicals.

Structural Insights and Synthesis

The molecular structure of 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride is defined by a central propane chain where one end is substituted with a sulfonyl chloride group (-SO₂Cl), and the other end bears a 3-cyclopropylpropoxy group (-OCH₂CH₂C₃H₅). This arrangement confers the molecule with both electrophilic (from the sulfonyl chloride) and nucleophilic (from the ether oxygen) reactivity centers. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

Chemical Reactivity and Applications

One of the most notable features of 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride is its ability to act as an electrophilic reagent in nucleophilic substitution reactions. The sulfonyl chloride group is highly reactive, readily undergoing substitution with nucleophiles such as alcohols, amines, and thiols to form sulfonate esters or sulfonamides. This property has been exploited in the synthesis of bioactive molecules, where precise control over functional group transformations is critical.

Recent research has also explored the use of this compound in polymer chemistry. The cyclopropyl group introduces strain into the molecule, which can enhance reactivity under certain conditions. For instance, studies have demonstrated that 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride can serve as a building block for constructing cyclic polymers with tailored mechanical properties. These materials show promise in applications ranging from drug delivery systems to advanced composites.

Biological Activity and Pharmaceutical Potential

In the field of pharmacology, 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride has been investigated as an intermediate in the synthesis of bioactive compounds. Its ability to form stable sulfonate esters makes it an attractive candidate for drug delivery systems, where controlled release mechanisms are essential. Additionally, recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents.

Environmental Considerations and Safety

While 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride offers numerous opportunities for innovation, its handling requires careful consideration of environmental and safety protocols. The sulfonyl chloride group is highly reactive and can generate hazardous fumes when exposed to moisture or incompatible substances. Proper ventilation and personal protective equipment are essential during synthesis and handling.

Efforts are underway to develop greener synthesis routes for this compound, minimizing waste generation and reducing reliance on hazardous reagents. These sustainable practices align with current trends toward environmentally responsible chemical manufacturing.

Conclusion

In summary, 3-(3-cyclopropylpropoxy)propane-1-sulfonyl chloride (CAS No. 2138100-61-3) stands as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As scientific understanding advances, this compound is poised to play an increasingly important role in shaping future innovations across industries.